Cas no 443305-35-9 (1-(1E)-3-bromoprop-1-en-1-yl-2-nitrobenzene)

• Product Name: 1-(1E)-3-bromoprop-1-en-1-yl-2-nitrobenzene
• CAS No: 443305-35-9
• MF: C₉H₈BrNO₂
• MW: 242.069321632385
• MDL: MFCD21854089
• CID: 3367750
• PubChem ID: 11470526
• Update Time: 2025-06-10

1-(1E)-3-bromoprop-1-en-1-yl-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[(1E)-3-bromo-1-propen-1-yl]-2-nitro-
• 1-(1E)-3-bromoprop-1-en-1-yl-2-nitrobenzene
• CS-0243339
• (E)-1-(3-Bromoprop-1-en-1-yl)-2-nitrobenzene
• 1-[(1e)-3-bromoprop-1-en-1-yl]-2-nitrobenzene
• SCHEMBL4687052
• 1-[(1E)-3-Bromo-1-propen-1-yl]-2-nitrobenzene
• 1-((1E)-3-Bromo-1-propen-1-yl)-2-nitrobenzene
• DTXSID201253393
• 443305-35-9
• EN300-26254373

• MDL： MFCD21854089
• Inchi： 1S/C9H8BrNO2/c10-7-3-5-8-4-1-2-6-9(8)11(12)13/h1-6H,7H2/b5-3+
• InChI Key： YGYUHOIYDZMTDT-HWKANZROSA-N
• SMILES： BrC/C=C/C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 240.97384Da
• Monoisotopic Mass: 240.97384Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-(1E)-3-bromoprop-1-en-1-yl-2-nitrobenzene

Compound CAS No 443305-35-9: 1-(1E)-3-bromoprop-1-en-1-yl-2-nitrobenzene

Compound CAS No 443305-35-9, also known as 1-(1E)-3-bromoprop-1-en-1-yl-2-nitrobenzene, is a chemically synthesized aromatic compound with significant applications in various fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a nitrobenzene moiety with a brominated allyl group, making it a versatile building block for further chemical transformations.

The molecular structure of 1-(1E)-3-bromoprop-1-en-1-yl-2-nitrobenzene consists of a benzene ring substituted with a nitro group at the para position and an allyl bromide group at the ortho position. The allyl bromide group is in the (E) configuration, which imparts specific electronic and steric properties to the molecule. This configuration is crucial for its reactivity in various chemical reactions, such as nucleophilic substitution and addition processes.

Recent studies have highlighted the potential of this compound in the synthesis of advanced materials, including polymers and coordination compounds. Its brominated allyl group serves as an excellent leaving group, enabling the formation of stable carbon-carbon bonds under mild reaction conditions. Additionally, the nitrobenzene moiety contributes to the compound's aromatic stability and electronic characteristics, making it a valuable precursor in the development of functional materials.

In terms of synthesis, 1-(1E)-3-bromoprop-1-en-1-yl-2-nitrobenzene can be prepared through a variety of methods, including Friedel-Crafts alkylation and coupling reactions. These methods leverage the reactivity of the brominated allyl group and the directing effects of the nitro substituent on the benzene ring. The choice of synthetic route depends on factors such as reaction conditions, scalability, and desired product purity.

The application of this compound extends beyond material science into areas such as drug discovery and agrochemical development. Its ability to undergo various transformations makes it a valuable intermediate in the synthesis of bioactive molecules with potential therapeutic applications. Recent research has explored its role in generating heterocyclic compounds, which are often associated with pharmacological activity.

From an environmental perspective, understanding the degradation pathways of compound CAS No 443305-35-9 is essential for assessing its potential impact on ecosystems. Studies have shown that under certain conditions, this compound can undergo hydrolysis or biodegradation, leading to the formation of less complex organic molecules. These findings are critical for ensuring sustainable practices in its production and use.

In conclusion, compound CAS No 443305-35-9, or 1-(1E)-3-bromoprop-1-en-1-yl-2-nitrobenzene, stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As advancements in synthetic methodologies and material science continue to evolve, this compound is poised to play an even more significant role in shaping future innovations.